molecular formula C12H14BrNO3 B8644974 6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one

6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one

Cat. No. B8644974
M. Wt: 300.15 g/mol
InChI Key: GAABHZOHQTWJJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C12H14BrNO3 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one

Molecular Formula

C12H14BrNO3

Molecular Weight

300.15 g/mol

IUPAC Name

6-(3-bromo-2-hydroxypropoxy)-3,4-dihydro-1H-quinolin-2-one

InChI

InChI=1S/C12H14BrNO3/c13-6-9(15)7-17-10-2-3-11-8(5-10)1-4-12(16)14-11/h2-3,5,9,15H,1,4,6-7H2,(H,14,16)

InChI Key

GAABHZOHQTWJJW-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NC2=C1C=C(C=C2)OCC(CBr)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-(oxiran-2-ylmethoxy)-3,4-dihydroquinolin-2(1H)-one (0.2 g, 0.909 mmol) in dry THF (5 mL) was added acetic acid (0.162 g, 2.272 mmol) and lithium bromide (0.118 g, 1.363 mmol). The reaction mixture was stirred at room temperature for 3 h. The reaction mixture was concentrated to remove solvent and water was added (25 mL). The solid was filtered and dried to give crude 6-(3-bromo-2-hydroxypropoxy)-3,4-dihydroquinolin-2(1H)-one as an off-white solid (0.25 g, 91.675 mmol). LCMS: RT 0.65 min; LCMS (ES-API), m/z 300.0 (M+H).
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.162 g
Type
reactant
Reaction Step One
Quantity
0.118 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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